molecular formula C8H11BrN2O B8633109 5-Bromo-3-ethoxymethyl-pyridin-2-ylamine

5-Bromo-3-ethoxymethyl-pyridin-2-ylamine

Cat. No.: B8633109
M. Wt: 231.09 g/mol
InChI Key: BFRPBXYKDKJMJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-3-ethoxymethyl-pyridin-2-ylamine is a useful research compound. Its molecular formula is C8H11BrN2O and its molecular weight is 231.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H11BrN2O

Molecular Weight

231.09 g/mol

IUPAC Name

5-bromo-3-(ethoxymethyl)pyridin-2-amine

InChI

InChI=1S/C8H11BrN2O/c1-2-12-5-6-3-7(9)4-11-8(6)10/h3-4H,2,5H2,1H3,(H2,10,11)

InChI Key

BFRPBXYKDKJMJO-UHFFFAOYSA-N

Canonical SMILES

CCOCC1=C(N=CC(=C1)Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (2-amino-5-bromo-pyridin-3-yl)-methanol hydrobromide (Apollo, Cheshire, UK, 3.52 mmol) in DMF (15 ml) cooled with an ice-bath was treated with 55% NaH in oil (7.4 mmol) and the RM was stirred for 5 min at 0° C. and 30 min at rt, then was added iodoethane (3.87 mmol) and the RM was stirred for 1 h 15 min at rt. The RM was quenched with water and extracted with EtOAc. The organic layer was washed with saturated aqueous NaHCO3, with brine (2×), dried over Na2SO4, filtered and evaporated. The residue was taken in DMF and purified by preparative HPLC. The fractions containing product were basified with NaHCO3, concentrated and extracted with CH2Cl2 (2×). The combined organic layers were washed with brine, dried over Na2SO4, filtered, evaporated and dried under vacuum to give the title compound as a light yellow oil. (HPLC: tR 2.07 min (Method A); M+H=231, 233 MS-ES)
Quantity
3.52 mmol
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
oil
Quantity
7.4 mmol
Type
reactant
Reaction Step Two
Quantity
3.87 mmol
Type
reactant
Reaction Step Three

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